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Compound of Interest

Compound Name: NRX-2663

Cat. No.: B10831364 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

safe and compliant disposal of NRX-2663, a small molecule enhancer of the β-catenin:β-TrCP

interaction. Adherence to these procedures is critical to protect both laboratory personnel and

the environment.

Chemical and Hazard Profile of NRX-2663
A thorough understanding of the chemical's properties and associated hazards is the first step

in safe disposal.
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Property Value

Chemical Name NRX-2663

Synonyms NRX 2663

CAS Number 2763260-34-8

Molecular Formula C20H13F3N2O5

Molecular Weight 418.32 g/mol

Hazard Statements
Harmful if swallowed (H302). Very toxic to

aquatic life with long lasting effects (H410).[1]

Precautionary Statements

P264: Wash skin thoroughly after

handling.P270: Do not eat, drink or smoke when

using this product.P273: Avoid release to the

environment.P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell.P330: Rinse mouth.P391:

Collect spillage.P501: Dispose of contents/

container to an approved waste disposal plant.

[1]

Experimental Protocol: Disposal of NRX-2663
The following step-by-step protocol must be followed for the disposal of NRX-2663 and its

containers.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

2. Waste Segregation:

All waste containing NRX-2663, including unused product, contaminated consumables (e.g.,

pipette tips, vials), and solutions, must be segregated as hazardous chemical waste.

Do not mix with non-hazardous waste.
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3. Waste Collection:

Collect solid waste in a clearly labeled, sealed container.

Collect liquid waste in a compatible, leak-proof, and clearly labeled container.

The label should include "Hazardous Waste," "NRX-2663," and the associated hazard

symbols.

4. Decontamination:

Decontaminate any surfaces or equipment that have come into contact with NRX-2663 using

an appropriate solvent (e.g., ethanol or isopropanol) and collect the cleaning materials as

hazardous waste.

5. Storage Pending Disposal:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[1]

6. Final Disposal:

Arrange for the disposal of the hazardous waste through an approved and licensed waste

disposal contractor.

Provide the contractor with the Safety Data Sheet (SDS) for NRX-2663 to ensure they have

all the necessary information for safe handling and disposal.

Disposal must be in accordance with all local, state, and federal regulations. Do not dispose

of NRX-2663 down the drain or in general waste.[1]

Logical Workflow for NRX-2663 Disposal
The following diagram illustrates the decision-making process for the proper disposal of NRX-
2663.
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NRX-2663 Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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